Cas no 1001161-82-5 (Tert-Butyl 3-(1-fluoro-2-hydroxyethylidene)-piperidine-1-carboxylate)

• Product Name: Tert-Butyl 3-(1-fluoro-2-hydroxyethylidene)-piperidine-1-carboxylate
• CAS No: 1001161-82-5
• MF: C₁₂H₂₀FNO₃
• MW: 245.290507316589
• CID: 4675453
• Update Time: 2025-10-23

Tert-Butyl 3-(1-fluoro-2-hydroxyethylidene)-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(1-fluoro-2-hydroxyethylidene)-piperidine-1-carboxylate
• FCH4331032
• FCH3160869
• Tert-Butyl 3-(1-fluoro-2-hydroxyethylidene)-piperidine-1-carboxylate

• Inchi： 1S/C12H20FNO3/c1-12(2,3)17-11(16)14-6-4-5-9(7-14)10(13)8-15/h15H,4-8H2,1-3H3/b10-9+
• InChI Key： LZCGMXWLFIVGKZ-MDZDMXLPSA-N
• SMILES： F/C(/CO)=C1/CN(C(=O)OC(C)(C)C)CCC/1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 320
• Topological Polar Surface Area: 49.8

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 338.2±42.0 °C at 760 mmHg
• Flash Point: 158.4±27.9 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Tert-Butyl 3-(1-fluoro-2-hydroxyethylidene)-piperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-Butyl 3-(1-fluoro-2-hydroxyethylidene)-piperidine-1-carboxylate

Introduction to Tert-Butyl 3-(1-fluoro-2-hydroxyethylidene)-piperidine-1-carboxylate (CAS No. 1001161-82-5)

Tert-Butyl 3-(1-fluoro-2-hydroxyethylidene)-piperidine-1-carboxylate, with the CAS number 1001161-82-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a subject of extensive research and development. The unique combination of a tert-butyl group, a piperidine ring, and a fluorinated hydroxyethylidene moiety contributes to its distinct chemical behavior and potential biological activity.

In recent years, the demand for innovative compounds with tailored functionalities has surged, particularly in the realm of drug discovery and development. The structural features of Tert-butyl 3-(1-fluoro-2-hydroxyethylidene)-piperidine-1-carboxylate make it a promising candidate for various applications, including the synthesis of novel therapeutic agents and the exploration of new biochemical pathways. The presence of a fluorine atom in its structure is particularly noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability and bioavailability, which are critical factors in pharmaceutical design.

The piperidine ring is another key structural element that contributes to the compound's potential utility. Piperidine derivatives are well-known for their role in medicinal chemistry due to their ability to mimic natural amino acid structures and interact with biological targets. Specifically, the tert-butyl group attached to the piperidine ring can influence the compound's solubility and pharmacokinetic properties, making it an attractive scaffold for further modifications and derivatization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. These tools have been instrumental in identifying potential lead structures for drug development. In particular, Tert-butyl 3-(1-fluoro-2-hydroxyethylidene)-piperidine-1-carboxylate has been investigated for its potential role in modulating various biological pathways. For instance, studies suggest that this compound may interact with enzymes and receptors involved in inflammation and pain signaling, making it a candidate for the development of novel anti-inflammatory agents.

The synthesis of Tert-butyl 3-(1-fluoro-2-hydroxyethylidene)-piperidine-1-carboxylate involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The introduction of the fluorine atom at the 2-position of the hydroxyethylidene group is particularly challenging due to its sensitivity to various reaction conditions. However, recent methodologies have improved the efficiency and yield of these synthetic steps, making it more feasible to produce this compound on a larger scale.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. By modifying specific functional groups or introducing additional moieties, researchers can generate libraries of derivatives with tailored properties. These derivatives can then be screened for biological activity using high-throughput screening (HTS) techniques. Such an approach has been successfully employed in recent years to identify novel drug candidates from complex chemical spaces.

The role of fluorine in pharmaceuticals cannot be overstated. Fluorinated compounds often exhibit improved pharmacological properties compared to their non-fluorinated counterparts. This is due to the ability of fluorine atoms to enhance binding affinity, metabolic stability, and oral bioavailability. In the case of Tert-butyl 3-(1-fluoro-2-hydroxyethylidene)-piperidine-1-carboxylate, the fluorine atom is strategically positioned to interact with biological targets in a way that maximizes these beneficial effects.

Moreover, the piperidine ring itself is known to be a versatile scaffold in drug design. Its planar structure allows it to fit snugly into binding pockets of proteins and enzymes, while its basic nitrogen can form hydrogen bonds or coordinate with acidic residues. These features make piperidine derivatives valuable candidates for modulating enzyme activity and receptor function. For example, Tert-butyl 3-(1-fluoro-2-hydroxyethylidene)-piperidine-1-carboxylate has been explored as a potential inhibitor of certain kinases that play a role in cancer progression.

The tert-butyl group attached to the piperidine ring serves multiple purposes in terms of molecular design. It not only enhances lipophilicity but also provides steric bulk that can prevent unwanted interactions with biological targets. This balance between lipophilicity and steric hindrance is crucial for achieving optimal pharmacokinetic profiles. Recent studies have shown that compounds featuring tert-butyl groups often exhibit improved solubility and reduced toxicity compared to their non-substituted counterparts.

In conclusion, Tert-butyl 3-(1-fluoro-2-hydroxyethylidene)-piperidine-1-carboxylate (CAS No. 1001161-82-5) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features—comprising a tert-butyl group, a piperidine ring, and a fluorinated hydroxyethylidene moiety—make it an attractive candidate for further exploration as a lead structure or building block for novel therapeutic agents. The ongoing research into this compound underscores its importance as part of our efforts to develop innovative solutions in medicine.